Cas no 329205-78-9 (Methyl 3-(2-oxopyrrolidin-1-yl)benzoate)

• Product Name: Methyl 3-(2-oxopyrrolidin-1-yl)benzoate
• CAS No: 329205-78-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 2946819
• PubChem ID: 667806
• Update Time: 2025-05-28

Methyl 3-(2-oxopyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-oxopyrrolidin-1-yl)benzoate
• AKOS000668693
• 3-(2-oxo-1-pyrrolidinyl)benzoic acid methyl ester
• MFCD00593013
• BIM-0016408.P001
• H30368
• ALBB-013513
• HMS2765L16
• STL377105
• DTXSID50349890
• MLS000710869
• methyl3-(2-oxopyrrolidin-1-yl)benzoate
• methyl 3-(2-oxidanylidenepyrrolidin-1-yl)benzoate
• DTXCID90300960
• BDBM56685
• cid_667806
• LS-04209
• CHEMBL1727373
• 5279-41-4
• CCG-5397
• 3-(2-ketopyrrolidino)benzoic acid methyl ester
• SMR000280636
• benzoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester
• CS-0323556
• CBMicro_016370
• 329205-78-9
• AB00078890-01
• Methyl 3-(2-oxopyrrolidin-1-yl)benzoate

• MDL： MFCD00593013
• Inchi： 1S/C12H13NO3/c1-16-12(15)9-4-2-5-10(8-9)13-7-3-6-11(13)14/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： JTVFAEPZESYNNJ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 3-(2-oxopyrrolidin-1-yl)benzoate

Recent Advances in the Study of Methyl 3-(2-oxopyrrolidin-1-yl)benzoate (CAS: 329205-78-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-(2-oxopyrrolidin-1-yl)benzoate (CAS: 329205-78-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its pyrrolidinone and benzoate functional groups, has been explored for its bioactive properties, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacophores, making it a subject of intense research in the pharmaceutical industry.

One of the most notable advancements in the study of Methyl 3-(2-oxopyrrolidin-1-yl)benzoate is its application in the development of gamma-aminobutyric acid (GABA) receptor modulators. Research published in 2023 demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The study utilized molecular docking and in vitro assays to confirm the binding efficacy of these derivatives, suggesting a promising avenue for the treatment of anxiety disorders and epilepsy.

In addition to its CNS applications, Methyl 3-(2-oxopyrrolidin-1-yl)benzoate has also been investigated for its anti-inflammatory properties. A 2024 study revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism of action involves the modulation of the NF-κB signaling pathway, which plays a pivotal role in inflammatory responses. These findings position the compound as a potential candidate for the development of new anti-inflammatory agents with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic pathways for Methyl 3-(2-oxopyrrolidin-1-yl)benzoate have also been optimized in recent years. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for large-scale production, as it lowers costs and minimizes environmental impact. The study also highlighted the compound's stability under various conditions, further supporting its viability as a pharmaceutical intermediate.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-(2-oxopyrrolidin-1-yl)benzoate-based therapies. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its absorption and distribution profiles. Additionally, long-term toxicity studies are required to ensure its safety for human use. Ongoing research is focused on addressing these limitations through the design of prodrugs and nanoparticle-based delivery systems.

In conclusion, Methyl 3-(2-oxopyrrolidin-1-yl)benzoate (CAS: 329205-78-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in CNS disorders and anti-inflammatory therapies, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research efforts are expected to yield innovative therapeutics that leverage the unique properties of this compound, addressing unmet medical needs in various disease areas.